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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermodynamic property data for 2-
Ethylcyclohexanol (CAS No: 3760-20-1, Molecular Formula: CsH160).[1][2] Due to a notable
scarcity of experimentally determined thermodynamic values in publicly accessible literature,
this document primarily presents data derived from computational models. It is crucial for
researchers to consider this context when utilizing these values for critical applications. This
guide also outlines established experimental protocols for the determination of key
thermodynamic properties applicable to liquid alcohols like 2-Ethylcyclohexanol.

Core Thermodynamic Data

The following table summarizes the calculated thermodynamic properties of 2-
Ethylcyclohexanol. These values have been predominantly sourced from estimations using
the Joback and Crippen methods and should be used as a reference with the understanding
that they are not derived from direct experimental measurement.[3]
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Thermodynami . Source/Metho
Symbol Value Unit
c Property d
Standard
Thermodynamic
Properties
Molar Mass M 128.21 g/mol IUPACI2]
Standard Gibbs
Joback
Free Energy of AfG® -103.60 kJ/mol
) Method[3]
Formation
Enthalpy of
p.y Joback
Formation (Ideal AfH°gas -326.70 kJ/mol
Method[3]
Gas)
Enthalpy of
Fusion at Joback
AfusH® 13.47 kJ/mol
Standard Method[3]
Conditions
Enthalpy of
Vaporization at Joback
AvapH° 50.20 kJ/mol
Standard Method[3]
Conditions
Phase Transition
Properties
Normal Boiling _ Joback
_ Tholl 489.50 K
Point Method[3]
Normal Melting Joback
] ) Tfus 243.88 K
(Fusion) Point Method[3]
Critical
Properties
Critical Joback
Tc 679.78 K
Temperature Method[3]
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. Joback
Critical Pressure Pc 3372.36 kPa
Method[3]
. Joback
Critical Volume Vc 0.434 m3/kmol
Method[3]

Other Properties

Log10 of Water Crippen

- log10WS -2.20
Solubility Method[3]
Octanol/Water ]

. Crippen

Partition logPoct/wat 1.948

o Method[3]
Coefficient

Experimental Protocols for Thermodynamic
Property Determination

While specific experimental data for 2-Ethylcyclohexanol is limited, the following are detailed,
high-precision methodologies that are standard for determining the thermodynamic properties
of liquid alcohols.

Enthalpy of Combustion and Formation

The standard enthalpy of formation of an organic compound is often determined indirectly from
its enthalpy of combustion.

o Apparatus: A high-precision bomb calorimeter is the standard instrument for this
measurement.

e Procedure:

o A precisely weighed sample of 2-Ethylcyclohexanol is placed in a crucible within the
bomb calorimeter.

o The bomb is sealed and pressurized with a known excess of pure oxygen.
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o The bomb is submerged in a known mass of water in a well-insulated container (the
calorimeter).

o The initial temperature of the water is recorded with high precision.
o The sample is ignited electrically.
o The final, equilibrium temperature of the water is recorded after combustion is complete.

o The heat of combustion is calculated from the temperature rise, the heat capacity of the
calorimeter system, and the mass of the sample.

e Calculation of Enthalpy of Formation: The standard enthalpy of formation (AfH®) is then
calculated using Hess's Law, from the experimentally determined enthalpy of combustion
(AcH®) and the known standard enthalpies of formation of the combustion products (CO2z and
H20).

Enthalpy of Vaporization

The enthalpy of vaporization can be determined by measuring the vapor pressure of the
substance as a function of temperature.

e Apparatus: A static or dynamic vapor pressure apparatus.
e Procedure (Static Method):

o A sample of purified 2-Ethylcyclohexanol is placed in a thermostatted vessel connected
to a pressure measuring system.

o The sample is thoroughly degassed to remove any dissolved gases.
o The temperature of the vessel is precisely controlled and varied in steps.

o At each temperature, the system is allowed to reach equilibrium, and the vapor pressure is
recorded.

o Calculation: The enthalpy of vaporization (AvapH) is determined from the slope of a plot of
the natural logarithm of the vapor pressure (In P) versus the reciprocal of the absolute
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temperature (1/T), according to the Clausius-Clapeyron equation.

Heat Capacity

The heat capacity of a liquid can be measured using calorimetry.
o Apparatus: A differential scanning calorimeter (DSC) or an adiabatic calorimeter.
e Procedure (DSC):

o A known mass of 2-Ethylcyclohexanol is hermetically sealed in a sample pan. An empty,
sealed pan is used as a reference.

[¢]

The sample and reference pans are placed in the DSC instrument.

[e]

The pans are heated at a constant rate over the desired temperature range.

The instrument measures the difference in heat flow required to maintain the sample and

o

reference at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

o

o Data Analysis: The heat capacity at constant pressure (Cp) is determined as a function of
temperature from the measured heat flow.

Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
subsequent calculation of key thermodynamic properties for a compound like 2-
Ethylcyclohexanol.
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Bomb Calorimetry Differential Scanning Calorimetry Vapor Pressure Measurement
(Enthalpy of Combustion, AcH®) (Heat Capacity, Cp) (Pvs.T)
Enthalpy of Formation (AfH®) d Standard Entropy (S°) Enthalpy of Vaporization (AvapH®)
(via Hess's Law) (from Cp data) (via Clausius-Clapeyron)

l

Gibbs Free Energy of Formation (AfG°)
(AfG® = AfH® - TAfS®)
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Caption: Workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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